2-methoxy-3-phenylprop-2-enoic acid
Overview
Description
“2-methoxy-3-phenylprop-2-enoic acid” is a chemical compound with the CAS Number: 372108-59-3 . It has a molecular weight of 178.19 . The compound is a powder in its physical form . The IUPAC name for this compound is (2Z)-2-methoxy-3-phenyl-2-propenoic acid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H10O3/c1-13-9(10(11)12)7-8-5-3-2-4-6-8/h2-7H,1H3,(H,11,12)/b9-7- . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
The compound has a melting point of 126-128 degrees Celsius . It is stored at a temperature of 4 degrees Celsius .Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to cinnamic acid , which is known to interact with a variety of enzymes and receptors in the body
Mode of Action
As a structural analog of cinnamic acid , it may share similar biochemical interactions Cinnamic acid is known to interact with enzymes and receptors, influencing various biochemical processes.
Biochemical Pathways
Compounds similar to it, such as cinnamic acid, are known to be involved in the biosynthesis of a myriad of natural products including lignols, flavonoids, isoflavonoids, coumarins, aurones, stilbenes, catechin, and phenylpropanoids
Result of Action
As a structural analog of cinnamic acid , it may share similar effects.
Biochemical Analysis
Biochemical Properties
Cellular Effects
Molecular Mechanism
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methoxy-3-phenylprop-2-enoic acid involves the conversion of starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Phenylacetic acid", "Methanol", "Sodium hydroxide", "Bromine", "Sodium carbonate", "Acetic anhydride", "Sodium acetate", "Copper(II) sulfate pentahydrate", "Sodium chloride", "Sodium bicarbonate" ], "Reaction": [ "Phenylacetic acid is first converted to phenylacetaldehyde through a decarboxylation reaction using copper(II) sulfate pentahydrate and sodium chloride.", "Phenylacetaldehyde is then reacted with bromine and sodium hydroxide to form 2-bromo-1-phenylpropan-1-ol.", "2-bromo-1-phenylpropan-1-ol is then reacted with sodium carbonate and acetic anhydride to form 2-acetoxy-3-bromo-1-phenylpropane.", "2-acetoxy-3-bromo-1-phenylpropane is then reacted with sodium bicarbonate and methanol to form 2-methoxy-3-bromo-1-phenylpropane.", "Finally, 2-methoxy-3-bromo-1-phenylpropane is reacted with sodium hydroxide to form 2-methoxy-3-phenylprop-2-enoic acid." ] } | |
CAS RN |
372108-59-3 |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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